Cas no 494850-53-2 (1H-Pyrrole-1-ethanol, 2-ethyl-)

• Product Name: 1H-Pyrrole-1-ethanol, 2-ethyl-
• CAS No: 494850-53-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 932421
• PubChem ID: 22168735
• Update Time: 2025-04-19

1H-Pyrrole-1-ethanol, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-ethanol, 2-ethyl-
• 1H-Pyrrole-1-ethanol,2-ethyl-(9CI)
• SCHEMBL543197
• UOSZKMILKBBSQX-UHFFFAOYSA-N
• 1-(2-hydroxyethyl)-2-ethyl-1H-pyrrole
• DB-279766
• 2-(2-Ethyl-1H-pyrrol-1-yl)ethanol
• 494850-53-2

• Inchi： 1S/C8H13NO/c1-2-8-4-3-5-9(8)6-7-10/h3-5,10H,2,6-7H2,1H3
• InChI Key： UOSZKMILKBBSQX-UHFFFAOYSA-N
• SMILES： OCCN1C=CC=C1CC

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16